Cas no 136033-55-1 (Isoastragaloside IV)
Isoastragaloside IV is a bioactive saponin compound derived from Astragalus membranaceus, a traditional medicinal herb. It is structurally similar to astragaloside IV but exhibits distinct pharmacological properties due to its unique glycosylation pattern. This compound is recognized for its potential neuroprotective, anti-inflammatory, and cardioprotective effects, supported by in vitro and in vivo studies. Isoastragaloside IV demonstrates high purity and stability, making it suitable for research applications in pharmacology and biochemistry. Its mechanism of action includes modulation of oxidative stress pathways and mitochondrial function. As a reference standard, it is valuable for analytical studies, including HPLC and LC-MS, ensuring accurate quantification and quality control in herbal extracts.
Isoastragaloside IV structure
Product Name:Isoastragaloside IV
CAS No:136033-55-1
MF:C41H68O14
MW:784.9702
CID:2000834
Update Time:2025-06-07
Isoastragaloside IV Chemical and Physical Properties
Names and Identifiers
-
- Isoastragaloside IV
- (3beta,6alpha,16beta,20R,24S)-20,24-Epoxy-6,16-dihydroxy-3-(beta-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl beta-D-glucopyranoside
-
- Inchi: 1S/C41H68O14/c1-35(2)24(53-33-29(49)26(46)21(45)17-51-33)9-11-41-18-40(41)13-12-37(5)32(20(44)15-38(37,6)23(40)14-19(43)31(35)41)39(7)10-8-25(54-39)36(3,4)55-34-30(50)28(48)27(47)22(16-42)52-34/h19-34,42-50H,8-18H2,1-7H3/t19-,20-,21+,22+,23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33-,34-,37+,38-,39+,40-,41+/m0/s1
- InChI Key: MSSYPWFHLFBMMP-BQAOMNQWSA-N
- SMILES: O([H])[C@@]1([H])C([H])([H])[C@@]2([H])[C@]3(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]([H])([C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[C@@]5([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O5)O[H])O[H])O[H])O4)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]32C([H])([H])[C@]23C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@@]21[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[H]
Computed Properties
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 55
- Rotatable Bond Count: 7
- Complexity: 1460
- Topological Polar Surface Area: 228
Experimental Properties
- Color/Form: Powder
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.046 g/l) (25 º C),
Isoastragaloside IV Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC12146-100 mg |
Isoastragaloside IV |
136033-55-1 | >98% | 100mg |
$850.0 | 2022-03-01 | |
| DC Chemicals | DC12146-250 mg |
Isoastragaloside IV |
136033-55-1 | >98% | 250mg |
$1700.0 | 2022-03-01 | |
| DC Chemicals | DC12146-1 g |
Isoastragaloside IV |
136033-55-1 | >98% | 1g |
$3400.0 | 2022-03-01 | |
| MedChemExpress | HY-N4214-1mg |
Isoastragaloside IV |
136033-55-1 | ≥99.0% | 1mg |
¥1400 | 2024-04-20 | |
| MedChemExpress | HY-N4214-5mg |
Isoastragaloside IV |
136033-55-1 | ≥99.0% | 5mg |
¥3000 | 2024-04-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3917-10mg |
Isoastragaloside IV |
136033-55-1 | 98% | 10mg |
$230 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3917-20mg |
Isoastragaloside IV |
136033-55-1 | 98% | 20mg |
$350 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3917-5mg |
Isoastragaloside IV |
136033-55-1 | 98% | 5mg |
$135 | 2023-09-20 | |
| ChemScence | CS-0032449-1mg |
Isoastragaloside IV |
136033-55-1 | ≥99.0% | 1mg |
$175.0 | 2022-04-27 | |
| ChemScence | CS-0032449-5mg |
Isoastragaloside IV |
136033-55-1 | ≥99.0% | 5mg |
$350.0 | 2022-04-27 |
Isoastragaloside IV Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
136033-55-1 (Isoastragaloside IV) Related Products
- 223924-11-6(b-D-Glucopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16-hydroxy-3,6-bis(b-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl)
- 101843-83-8(b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16,25-dihydroxy-6-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI))
- 135101-62-1(α-L-Mannopyranoside, (3β,6α,16β,20R,24S)-20,24-epoxy-16,25-dihydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-6-yl 6-deoxy-)
- 101843-82-7(b-D-Glucopyranoside, (3b,6a,16b,20R,24S)-3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-xylopyranosyl]oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl)
- 83207-58-3(Astragaloside A)
- 84687-42-3(Astragaloside III)
- 84687-43-4(Astragaloside IV)
- 132160-35-1(b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI))
- 142735-27-1(β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-20,24-epoxy-25-(β-D-glucopyranosyloxy)-6,16-dihydroxy-9,19-cyclolanostan-3-yl 2-O-D-apio-β-D-furanosyl-)
- 142713-57-3(b-D-Xylopyranoside, (3b,7b,16b,20R,24S)-20,24-epoxy-7,16,25-trihydroxy-9,19-cyclolanostan-3-yl (9CI))
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk